Cas no 989-23-1 (Deoxylimonin)

• Product Name: Deoxylimonin
• CAS No: 989-23-1
• Molecular Formula: C₂₆H₃₀O₇
• Molecular Weight: 454.5122
• CID: 812166
• PubChem ID: 100026

Deoxylimonin Properties

Names and Identifiers

• 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octahydro-1,1,8a,12b-tetramethyl-,(2aS,6aR,6bR,8aR,9R,12bR,14aR)- (9CI)
• 4H,6H,8H-Pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,11,13(7H,14H)-trione,9-(3-furanyl)-1,2a,3,6b,8a,9,12b,14a-octah
• DEOXYLIMONIN
• DESOXYLIMONIN
• AI3-37933
• NSC 314317
• CHEBI:168480
• NSC314317
• 18-(uran-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
• 18-(furan-3-yl)-9,9,13,19-tetramethyl-4,8,17-trioxapentacyclo[11.8.0.02,7.02,10.014,19]henicos-14-ene-5,12,16-trione
• DTXSID20912999
• Limonoic acid, 14,15-deepoxy-14,15-dehydro-, di-delta-lactone
• 989-23-1
• NS00015861
• 1-(Furan-3-yl)-4b,7,7,14a-tetramethyl-6a,7,12b,13,14,14a-hexahydro-1H,8aH,12H-pyrano[4'',3'':2',3']furo[3',4':5,6]naphtho[2,1-c]pyran-3,5,10(4bH,6H,9H)-trione
• NSC-314317
• XD161699
• DA-72667

• InChIKey： QUTATOGBENCRSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H30O7/c1-23(2)16-9-18(27)25(4)15(26(16)13-31-20(28)11-19(26)33-23)5-7-24(3)17(25)10-21(29)32-22(24)14-6-8-30-12-14/h6,8,10,12,15-16,19,22H,5,7,9,11,13H2,1-4H3
• SMILES： CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C3=CC(=O)OC5C6=COC=C6)C)C)C

Computed Properties

• Exact Mass: 454.19915329 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 454.19915329 g/mol
• Heavy Atom Count: 33
• Complexity: 968
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 92Ų
• Molecular Weight: 454.5

Experimental Properties

• Melting Point: 323-325°C